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Compound of Interest

Compound Name: ADTL-EI1712

Cat. No.: B3025779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

ADTL-EI1712, ensuring compliance with safety regulations and promoting a secure laboratory

environment.

Hazard Assessment
According to the Safety Data Sheet (SDS), ADTL-EI1712 is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] No special handling precautions are required.[1]

Disposal of ADTL-EI1712
Based on the non-hazardous nature of the compound, the following disposal methods are

recommended:

Small Quantities: Smaller amounts of ADTL-EI1712 can be disposed of with regular

household waste.[1]

Uncleaned Packaging: Any packaging that has come into contact with ADTL-EI1712 must be

disposed of in accordance with official local, state, and federal regulations.[1]

Spill and Leak Procedures
In the event of a spill, no special personal protective equipment is required.[1] The spilled

material should be mechanically picked up.[1] It is important to prevent the substance from
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entering sewers or surface and ground water.[1]

Transportation
ADTL-EI1712 is not regulated for transport by the Department of Transportation (DOT), IMDG,

or IATA.

Quantitative Data Summary
Data Point Value Source

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Safety Data Sheet

Disposal Workflow

ADTL-EI1712 Disposal Workflow

Assess Quantity of ADTL-EI1712 Waste

Small Quantity

Less than threshold

Large Quantity / Uncleaned Packaging

Greater than threshold or packaging

Dispose with Household Waste Follow Official Regulations for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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